Mesoporous material-based manipulation of the enzyme-like activity of CoFe2O4 nanoparticles†

Journal of Materials Chemistry A Pub Date: 2013-12-16 DOI: 10.1039/C3TA14697A

Abstract

Mesoporous material supported CoFe2O4 magnetic nanoparticles possess unique peroxidase/oxidase-like activity, and react with luminol to yield a novel chemiluminescence without the need of H2O2. Their oxidase-like activity shows pH and support dependence, and could be reversibly controlled by their pH. This offers a new method for manipulating the enzyme-like activity of nanoparticles.

Graphical abstract: Mesoporous material-based manipulation of the enzyme-like activity of CoFe2O4 nanoparticles
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